Cas no 251461-85-5 (Spiro[3.5]nonane-1-carboxylicacid, 3-amino-6-methyl-)
251461-85-5 structure
Product Name:Spiro[3.5]nonane-1-carboxylicacid, 3-amino-6-methyl-
CAS No:251461-85-5
MF:C11H19NO2
MW:197.27406334877
CID:246403
PubChem ID:9815558
Update Time:2025-04-19
Spiro[3.5]nonane-1-carboxylicacid, 3-amino-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[3.5]nonane-1-carboxylicacid, 3-amino-6-methyl-
- Spiro[3.5]nonane-1-carboxylic acid, 3-amino-6-methyl- (9CI)
- 3-amino-8-methylspiro[3.5]nonane-1-carboxylic acid
- DTXSID60431159
- 251461-85-5
- SCHEMBL6355856
- 3-Amino-6-methylspiro[3.5]nonane-1-carboxylic acid
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- Inchi: 1S/C11H19NO2/c1-7-3-2-4-11(6-7)8(10(13)14)5-9(11)12/h7-9H,2-6,12H2,1H3,(H,13,14)
- InChI Key: ILVMHHQIGYQPFI-UHFFFAOYSA-N
- SMILES: OC(C1CC(C21CCCC(C)C2)N)=O
Computed Properties
- Exact Mass: 197.14167
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Spiro[3.5]nonane-1-carboxylicacid, 3-amino-6-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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